Cas no 2092313-47-6 (6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine)

• Product Name: 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine
• CAS No: 2092313-47-6
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 5267208
• Update Time: 2025-07-22

6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine
• 3,4-Quinolinediamine, 6-bromo-7-fluoro-N4-methyl-

• Inchi： 1S/C10H9BrFN3/c1-14-10-5-2-6(11)7(12)3-9(5)15-4-8(10)13/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： HLWLTZCBIMZNQM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C=1)=C(C(=CN=2)N)NC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 50.9

Additional information on 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine

Introduction to 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine (CAS No. 2092313-47-6)

6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine, identified by its Chemical Abstracts Service (CAS) number 2092313-47-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline class, a well-documented scaffold with a rich history in drug discovery due to its structural versatility and biological activity. The presence of bromine and fluorine substituents, along with the diamine functional group, enhances its potential as a building block for the development of novel therapeutic agents.

The structural features of 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine make it a promising candidate for further exploration in medicinal chemistry. The bromo and fluoro groups are particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The N4-methyl substitution introduces an additional layer of complexity, which can influence both the electronic and steric properties of the molecule. This combination of structural elements suggests that 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine may exhibit unique interactions with biological targets, making it a valuable intermediate in the synthesis of potential drug candidates.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy against a variety of diseases, including infectious diseases and cancer. The diamine moiety in 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine is particularly relevant in this context, as diamines have been shown to interact with biological macromolecules in diverse ways. For instance, they can form coordination complexes with metal ions or act as substrates for enzymes involved in cellular metabolism. These interactions are often critical for the development of drugs that target specific enzymatic pathways or cellular processes.

One of the most compelling aspects of 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine is its potential as a scaffold for structure-based drug design. The quinoline core provides a rigid framework that can be modified to optimize binding to biological targets such as enzymes and receptors. The bromo and fluoro substituents can be further functionalized through cross-coupling reactions or other synthetic methodologies to introduce additional pharmacophores. This flexibility makes 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine an attractive starting point for the development of novel therapeutics.

Recent studies have highlighted the importance of fluorinated quinolines in medicinal chemistry. Fluorine atoms are known to enhance metabolic stability and binding affinity by influencing electronic distributions and hydrophobicity. In particular, 7-fluoro-substituted quinolines have been reported to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The combination of bromo and fluoro substituents in 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine suggests that this compound may possess enhanced bioavailability and target engagement.

The N4-methyl group in 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine also plays a crucial role in determining its chemical behavior. Methyl-substituted compounds often exhibit increased lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the methyl group can serve as a handle for further derivatization through reactions such as methylation or demethylation. This versatility makes 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine a valuable intermediate in synthetic chemistry.

From a synthetic perspective, 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine can be accessed through multiple routes depending on the desired purity and yield requirements. One common approach involves the palladium-catalyzed cross-coupling of halogenated quinolines with appropriate nucleophiles. Alternatively, nucleophilic aromatic substitution (SNAr) reactions can be employed to introduce bromo or fluoro substituents at specific positions on the quinoline ring. The diamine functionality can be introduced through reductive amination or other amine-forming reactions.

The applications of 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine extend beyond academic research into industrial applications as well. Pharmaceutical companies are increasingly interested in high-quality intermediates like this one for their drug discovery programs. The ability to rapidly synthesize and modify compounds like 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine allows for efficient screening of large libraries of analogs to identify lead compounds with desired biological activity.

In conclusion, 6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine (CAS No. 2092313-47-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of bromo and fluoro substituents along with the N4-methyl group makes it an ideal candidate for further exploration in drug discovery efforts aimed at treating various diseases including cancer and infectious diseases.